Cas no 851386-40-8 (4-Chloro-2,5-difluoropyridine)

4-Chloro-2,5-difluoropyridine is a fluorinated pyridine derivative widely used as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its key advantages include the presence of both chloro and fluoro substituents, which enhance reactivity in nucleophilic substitution and cross-coupling reactions, facilitating the introduction of diverse functional groups. The electron-withdrawing effects of the fluorine atoms improve stability and regioselectivity in further transformations. This compound is particularly valuable in the development of active ingredients due to its ability to modulate physicochemical properties such as lipophilicity and metabolic stability. High purity grades are available to meet stringent research and industrial requirements.
4-Chloro-2,5-difluoropyridine structure
4-Chloro-2,5-difluoropyridine structure
Product Name:4-Chloro-2,5-difluoropyridine
CAS No:851386-40-8
MF:C5H2ClF2N
MW:149.525887012482
MDL:MFCD09031178
CID:717049
PubChem ID:11147812
Update Time:2025-11-02

4-Chloro-2,5-difluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2,5-difluoropyridine
    • Pyridine,4-chloro-2,5-difluoro-
    • 2,5-Difluoro-4-chloropyridine
    • Pyridine,4-chloro-2,5-difluoro
    • Pyridine, 4-chloro-2,5-difluoro-
    • FCH836998
    • 3167AC
    • AX8182641
    • 4-Chloro-2,5-difluoropyridine (ACI)
    • 4-Chloro-2,5-difluoro-pyridine
    • MFCD09031178
    • 851386-40-8
    • SY009809
    • DTXSID40456840
    • C76731
    • DB-082202
    • AKOS005258324
    • AS-59736
    • CS-0044528
    • SCHEMBL15817436
    • EN300-198567
    • MDL： MFCD09031178
    • Inchi： 1S/C5H2ClF2N/c6-3-1-5(8)9-2-4(3)7/h1-2H
    • InChI Key： SWZRBNKRTCXHPT-UHFFFAOYSA-N
    • SMILES： FC1C=C(Cl)C(F)=CN=1

Computed Properties

  • Exact Mass: 148.98400
  • Monoisotopic Mass: 148.9843831g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9
  • XLogP3: 2

Experimental Properties

  • Density: 1.451
  • Boiling Point: 146.9°C at 760 mmHg
  • Flash Point: 42.6°C
  • Refractive Index: 1.479
  • PSA: 12.89000
  • LogP: 2.01320

4-Chloro-2,5-difluoropyridine Security Information

  • HazardClass：IRRITANT

4-Chloro-2,5-difluoropyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-2,5-difluoropyridine Pricemore >>

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4-Chloro-2,5-difluoropyridine Production Method

Production Method 1

84476-99-3 84476-99-3
851386-40-8 851386-40-8
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ,  Hexane ;  2 h, 75 °C
1.2 Reagents: CFC 113
1.3 Reagents: Hydrogen ion Solvents: Water ;  pH 1
Reference
Selective Functionalization of 2-Fluoropyridine, 2,3-Difluoropyridine, and 2,5-Difluoropyridine at Each Vacant Position
Bobbio, Carla; Schlosser, Manfred, Journal of Organic Chemistry, 2005, 70(8), 3039-3045

Production Method 2

84476-99-3 84476-99-3
851386-40-8 851386-40-8
Reaction Conditions
Reference
Product subclass 7: organometallic compounds of potassium
Mordini, Alessandro; Valacchi, M., Science of Synthesis, 2006, 8, 1437-1474

4-Chloro-2,5-difluoropyridine Raw materials

4-Chloro-2,5-difluoropyridine Preparation Products

4-Chloro-2,5-difluoropyridine Related Literature

851386-40-8 (4-Chloro-2,5-difluoropyridine) Related Products

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